Cas no 1891441-07-8 (2-4-(pyrrolidin-1-yl)phenylpropan-2-ol)

• Product Name: 2-4-(pyrrolidin-1-yl)phenylpropan-2-ol
• CAS No: 1891441-07-8
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5977491
• PubChem ID: 117294194
• Update Time: 2025-06-07

2-4-(pyrrolidin-1-yl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-4-(pyrrolidin-1-yl)phenylpropan-2-ol
• 1891441-07-8
• EN300-1787001
• 2-[4-(pyrrolidin-1-yl)phenyl]propan-2-ol

• Inchi： 1S/C13H19NO/c1-13(2,15)11-5-7-12(8-6-11)14-9-3-4-10-14/h5-8,15H,3-4,9-10H2,1-2H3
• InChI Key： UKELGHLXNFQIIX-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1C=CC(=CC=1)N1CCCC1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 23.5Ų

Additional information on 2-4-(pyrrolidin-1-yl)phenylpropan-2-ol

Introduction to 2-4-(pyrrolidin-1-yl)phenylpropan-2-ol (CAS No. 1891441-07-8)

2-4-(pyrrolidin-1-yl)phenylpropan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1891441-07-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a pyrrolidin-1-yl moiety linked to a phenyl ring and a propan-2-ol side chain, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of these functional groups suggests a multifaceted role in drug design and development, particularly in the quest for novel therapeutic agents.

The pyrrolidin-1-yl group, a saturated heterocyclic amine, is commonly found in biologically active molecules, contributing to their binding affinity and pharmacological properties. Its presence in 2-4-(pyrrolidin-1-yl)phenylpropan-2-ol implies that this compound may exhibit interactions with biological targets such as enzymes and receptors. The phenyl ring further enhances the molecule's potential for binding, while the propan-2-ol side chain adds another layer of structural diversity, which can be exploited for fine-tuning pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a surge in research focused on developing small molecules with complex architectures for therapeutic applications. 2-4-(pyrrolidin-1-yl)phenylpropan-2-ol stands out as a promising candidate due to its structural features. Studies have shown that similar compounds containing the pyrrolidin scaffold exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The incorporation of the phenyl and propanol groups into this molecule may enhance its solubility and bioavailability, making it a viable candidate for further development.

The synthesis of 2-4-(pyrrolidin-1-yl)phenylpropan-2-ol involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the pyrrolidin moiety typically involves cyclization reactions or nucleophilic substitution processes, while the attachment of the phenyl ring can be achieved through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. The final step involves the addition of the propan-2-ol group, which can be accomplished through reduction or hydroxylation techniques. The successful synthesis of this compound highlights the advancements in synthetic methodologies that enable the construction of complex molecular architectures.

One of the key aspects of evaluating the potential of 2-4-(pyrrolidin-1-yllphenylpropan - 2 - ol) is its interaction with biological targets. Computational studies have been instrumental in predicting how this molecule might bind to proteins and other biomolecules. Molecular docking simulations have shown that the compound can interact with various enzymes and receptors, suggesting multiple potential therapeutic pathways. For instance, its ability to bind to enzymes involved in inflammation pathways could make it a candidate for developing anti-inflammatory drugs.

Furthermore, experimental studies have begun to explore the biological activity of 2 - 4 - ( py r o l l id i n - 1 - y l ) p h e n y l p r o p a n - 2 - o l . Initial tests have indicated that it may possess properties similar to those of known therapeutic agents, particularly in terms of anti-inflammatory effects. These findings are encouraging and warrant further investigation into its mechanism of action. Understanding how this compound interacts with biological systems at the molecular level will be crucial for optimizing its therapeutic potential.

The development of novel drugs often involves iterative processes of synthesis, testing, and refinement. 2 - 4 - ( py r o l l id i n - 1 - y l ) p h e n y l p r o p a n - 2 - o l represents an example of how structural diversity can lead to new pharmacological opportunities. By modifying different parts of the molecule—such as replacing or altering functional groups—researchers can explore a wide range of biological activities. This approach aligns with contemporary trends in drug discovery that emphasize combinatorial chemistry and high-throughput screening to identify lead compounds.

Recent advancements in analytical techniques have also contributed to our understanding of 2 - 4 - ( py r o l l id i n - 1 - y l ) p h e n y l p r o p a n - 2 - o l . Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into the structure and conformation of this compound. These data are essential for confirming its identity and understanding how it behaves in different environments. Additionally, computational methods such as molecular dynamics simulations help predict how the molecule might move and interact over time.

The potential applications of 2 - 4 - ( py r o l l id i n - 1 - yl ) p h e n y l p r o p a n - 2 - o l extend beyond traditional pharmaceuticals. Its unique structure makes it a valuable tool for research purposes, particularly in studying enzyme mechanisms and protein-ligand interactions. Such studies are fundamental to understanding disease processes at the molecular level and may lead to new therapeutic strategies.

In conclusion, 2 - 4 -( py r o l l id i n _ 1 _ yl ) ph e n y lp rop an _ 2 _ ol (CAS No. 1891441_07_8) is a fascinating compound with significant potential in pharmaceutical chemistry and medicinal biology. Its structural features suggest multiple biological activities, making it an attractive candidate for further research and development. As our understanding of molecular interactions continues to grow, this compound will likely play an important role in advancing therapeutic strategies for various diseases.